![molecular formula C17H18N4O5 B6124828 2-[(4-ethoxyphenyl)amino]-N'-(2-hydroxy-5-nitrobenzylidene)acetohydrazide](/img/structure/B6124828.png)
2-[(4-ethoxyphenyl)amino]-N'-(2-hydroxy-5-nitrobenzylidene)acetohydrazide
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Overview
Description
2-[(4-ethoxyphenyl)amino]-N'-(2-hydroxy-5-nitrobenzylidene)acetohydrazide, commonly known as ENH, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in medicine and biotechnology. ENH is a hydrazone derivative that is synthesized through a multi-step process involving the reaction of various chemical reagents.
Mechanism of Action
ENH exhibits its anti-tumor and anti-inflammatory properties through the inhibition of the NF-κB signaling pathway. NF-κB is a transcription factor that plays a key role in the regulation of inflammation and immune response. ENH has been shown to inhibit the activation of NF-κB, thereby reducing inflammation and tumor growth. ENH has also been shown to exhibit antibacterial properties through the inhibition of bacterial cell wall synthesis.
Biochemical and Physiological Effects:
ENH has been shown to exhibit anti-tumor, anti-inflammatory, and antibacterial properties in various in vitro and in vivo studies. ENH has also been studied for its potential use in the treatment of neurodegenerative disorders, although further research is needed to fully understand its mechanism of action and potential therapeutic benefits.
Advantages and Limitations for Lab Experiments
ENH has several advantages for lab experiments, including its stability and ease of synthesis. However, ENH has limitations in terms of its solubility and potential toxicity, which must be taken into consideration when designing experiments.
Future Directions
There are several future directions for the study of ENH. One potential direction is the development of new materials for drug delivery systems using ENH. Another potential direction is the study of ENH for its potential use in the treatment of neurodegenerative disorders. Additionally, further research is needed to fully understand the mechanism of action of ENH and its potential therapeutic benefits.
Synthesis Methods
ENH is synthesized through a multi-step process that involves the reaction of various chemical reagents. The first step involves the reaction of 4-ethoxyaniline with ethyl acetoacetate in the presence of acetic acid to form 2-ethoxy-1-(4-ethoxyphenyl)ethan-1-one. The second step involves the reaction of 2-ethoxy-1-(4-ethoxyphenyl)ethan-1-one with hydrazine hydrate in the presence of acetic acid to form 2-[(4-ethoxyphenyl)amino]acetohydrazide. The third step involves the reaction of 2-[(4-ethoxyphenyl)amino]acetohydrazide with 2-hydroxy-5-nitrobenzaldehyde in the presence of ethanol to form 2-[(4-ethoxyphenyl)amino]-N'-(2-hydroxy-5-nitrobenzylidene)acetohydrazide (ENH).
Scientific Research Applications
ENH has potential applications in medicine and biotechnology. It has been shown to exhibit anti-tumor, anti-inflammatory, and anti-bacterial properties. ENH has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders. Additionally, ENH has been studied for its potential use as a biosensor and in the development of new materials for drug delivery systems.
properties
IUPAC Name |
2-(4-ethoxyanilino)-N-[(E)-(2-hydroxy-5-nitrophenyl)methylideneamino]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N4O5/c1-2-26-15-6-3-13(4-7-15)18-11-17(23)20-19-10-12-9-14(21(24)25)5-8-16(12)22/h3-10,18,22H,2,11H2,1H3,(H,20,23)/b19-10+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FCVUSOZJUZROGI-VXLYETTFSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)NCC(=O)NN=CC2=C(C=CC(=C2)[N+](=O)[O-])O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC1=CC=C(C=C1)NCC(=O)N/N=C/C2=C(C=CC(=C2)[N+](=O)[O-])O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N4O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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